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Compound of Interest

Compound Name: Nbd-X, SE

Cat. No.: B115780 Get Quote

For researchers, scientists, and drug development professionals utilizing the fluorescent

labeling agent Nbd-X, adherence to proper safety and disposal protocols is paramount to

ensure a safe laboratory environment and compliance with regulatory standards. This guide

provides essential, immediate safety and logistical information, including operational and

disposal plans for Nbd-X and its derivatives.

Chemical and Safety Data Overview
Nbd-X, or 6-(N-(7-Nitrobenz-2-oxa-1,3-diazol-4-yl)amino)hexanoic acid, and its succinimidyl

ester (SE) derivative, are fluorescent dyes commonly used for labeling proteins and other

biomolecules.[1][2] While specific toxicity data for Nbd-X is not extensively documented in

readily available literature, its chemical structure, containing a nitrobenzofurazan group,

suggests that it should be handled with care as a potentially hazardous chemical.[3] The

following table summarizes key quantitative data for Nbd-X and its SE form.
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Property Nbd-X Acid Nbd-X, SE

CAS Number 88235-25-0[1] 145195-58-0

Molecular Formula C12H14N4O5 C16H17N5O7

Molecular Weight 294.27 g/mol 391.34 g/mol

Appearance
Solid yellow or orange-brown

powder
Solid

Solubility Soluble in DMSO Soluble in DMSO

Excitation Max (λex) 467 nm ~466 nm

Emission Max (λem) 539 nm ~535 nm (in Methanol)

Storage
Freeze (< -15 °C), protect from

light

-20°C, under desiccating

conditions

Immediate Safety and Handling Protocols
Prior to handling Nbd-X, it is crucial to read and understand the Safety Data Sheet (SDS)

provided by the supplier. General safety precautions for handling similar chemical compounds

should be strictly followed.

Personal Protective Equipment (PPE)
Eye Protection: Wear approved safety goggles or glasses.

Hand Protection: Use chemically resistant gloves (e.g., nitrile). Gloves must be inspected

prior to use.

Skin and Body Protection: Wear a lab coat and ensure skin is not exposed. Choose body

protection appropriate to the concentration and amount of the substance handled.

Engineering Controls
Work in a well-ventilated area, preferably within a chemical fume hood, especially when

handling the solid powder to avoid dust formation.
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Ensure that an eyewash station and safety shower are readily accessible.

Handling Procedures
Avoid inhalation of dust.

Avoid contact with skin and eyes.

Wash hands thoroughly after handling.

Keep containers tightly sealed when not in use.

Step-by-Step Disposal Procedures
The disposal of Nbd-X and materials contaminated with it must be handled in accordance with

federal, state, and local regulations. As a general principle, fluorescent dyes and their

derivatives should be treated as hazardous chemical waste.

Waste Segregation and Collection
Solid Waste:

Collect unused or expired solid Nbd-X powder in its original container or a clearly labeled,

sealed container for hazardous waste.

Contaminated consumables such as gloves, weighing paper, and pipette tips should be

collected in a designated, sealed, and clearly labeled hazardous waste bag or container.

Liquid Waste:

Solutions of Nbd-X (e.g., in DMSO or aqueous buffers) should be collected in a

designated, sealed, and clearly labeled hazardous liquid waste container.

Do not pour Nbd-X solutions down the drain.

It is advisable to use separate waste containers for organic solvent solutions and aqueous

solutions if required by your institution's waste management policies.
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Decontamination of Labware
Glassware and other reusable equipment that have come into contact with Nbd-X should be

decontaminated.

Rinse the contaminated labware with an appropriate solvent (e.g., acetone or ethanol) to

remove the fluorescent dye.

Collect the initial rinsate as hazardous liquid waste.

After the initial solvent rinse, wash the labware with soap and water.

Spill Management
Minor Spills:

Ensure the area is well-ventilated.

Wearing appropriate PPE, absorb the spill with an inert material (e.g., sand, vermiculite).

Collect the absorbent material into a sealed, labeled container for hazardous waste

disposal.

Clean the spill area with a suitable solvent, collecting the cleaning materials as hazardous

waste.

Major Spills:

Evacuate the area immediately.

Alert your institution's environmental health and safety (EHS) office.

Prevent the spill from entering drains or waterways.

Final Disposal
All collected hazardous waste containing Nbd-X must be disposed of through your

institution's certified hazardous waste management program.
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Ensure all waste containers are properly labeled with the chemical name and associated

hazards.

Follow your institution's specific procedures for waste pickup and disposal. Chemical waste

generators must determine whether a discarded chemical is classified as a hazardous waste

and consult local, regional, and national hazardous waste regulations.

Visualized Disposal Workflow
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of Nbd-X waste.
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Caption: Logical workflow for the safe disposal of Nbd-X waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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